3-Methoxy-1-(3-methoxyphenyl)propan-1-amine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-methoxy-1-(3-methoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO2/c1-13-7-6-11(12)9-4-3-5-10(8-9)14-2/h3-5,8,11H,6-7,12H2,1-2H3
• InChI Key: SZDPVCGIVMRAAH-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C1=CC(=CC=C1)OC)N

Description

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine is a secondary amine featuring a three-carbon chain (propan-1-amine) with a 3-methoxyphenyl group attached to the first carbon and a methoxy group (-OCH₃) at the third carbon. Its molecular formula is C₁₁H₁₇NO₂, with a molar mass of 195.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine can be achieved through several methods. One common approach involves the reaction of anisole with propylamine under appropriate reaction conditions . Another method includes the use of 3-(4-methoxyphenoxy)propanenitrile as a starting material, which is then converted to the desired amine through a series of chemical reactions .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and vary between manufacturers.

Chemical Reactions Analysis

Acylation Reactions

The primary amine undergoes nucleophilic acylation with acyl chlorides or anhydrides to form stable amides.

Reagent	Conditions	Product	Yield	Source
Acetyl chloride	THF, 0°C → RT, 4–6 h	N-Acetyl derivative	85%
Benzoyl chloride	DCM, pyridine, 24 h	N-Benzoylated compound	78%

Mechanism :
The amine attacks the electrophilic carbonyl carbon of the acyl chloride, followed by deprotonation and chloride elimination.

Sulfonamide Formation

Reaction with sulfonyl chlorides produces sulfonamides, critical for pharmaceutical applications.

Reagent	Conditions	Product	Yield	Source
p-Toluenesulfonyl chloride	DCM, 0°C → RT, 6 h	N-(p-Toluenesulfonyl) derivative	81%

Key Steps :

• Amine deprotonation with triethylamine.

• Nucleophilic substitution at the sulfonyl chloride.

Reductive Alkylation

The amine participates in reductive amination with ketones or aldehydes under hydrogenation conditions.

Carbonyl Compound	Catalyst	Conditions	Product (Secondary Amine)	Yield	Source
Cyclohexanone	Pd/C, H₂ (5–7 kg)	THF, 25–30°C, 2–4 h	N-Cyclohexyl derivative	90%

Note : Catalytic hydrogenation ensures selective reduction of imine intermediates.

Electrophilic Aromatic Substitution

The electron-rich 3-methoxyphenyl ring undergoes nitration and sulfonation.

Reaction	Reagent	Conditions	Major Product	Regioselectivity	Source
Nitration	HNO₃/H₂SO₄	0–5°C, 1 h	4-Nitro-3-methoxyphenyl	Para to methoxy
Sulfonation	H₂SO₄, SO₃	100°C, 3 h	4-Sulfo-3-methoxyphenyl	Para to methoxy

Rationale : Methoxy groups direct electrophiles to the para position via resonance stabilization.

Oxidation:

Primary amines are typically resistant to mild oxidation but form nitro compounds under strong conditions:

Oxidizing Agent	Conditions	Product	Notes	Source
KMnO₄ (acidic)	H₂SO₄, 80°C, 6 h	3-Methoxyphenylpropanal	Partial oxidation

Reduction:

Reductive deoxygenation (e.g., LiAlH₄) is not typically required but may modify byproducts.

Salt Formation

Reaction with mineral acids forms stable ammonium salts for purification:

Acid	Conditions	Product (Salt)	Solubility	Source
HCl (conc.)	Et₂O, 0°C, 1 h	Hydrochloride salt	Water-soluble
H₂SO₄	THF, RT, 2 h	Sulfate salt	Hygroscopic

Coupling Reactions

The amine serves as a substrate in palladium-catalyzed cross-couplings:

Reaction Type	Reagents/Conditions	Product	Yield	Source
Buchwald-Hartwig	Pd(OAc)₂, Xantphos, KOtBu	N-Aryl derivatives	65–75%

Limitation : Steric hindrance from methoxy groups may reduce coupling efficiency.

Experimental Considerations

• Solvents : THF and DCM are optimal for amine reactions due to inertness.

• Catalysts : Pd/C and Pd(OAc)₂ enhance hydrogenation and coupling efficiency.

• Purification : Ammonium salts are often crystallized for high purity.

Scientific Research Applications

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Industry: It is used in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modulating neurotransmitter systems in the central nervous system, particularly those involving serotonin, dopamine, and norepinephrine . This modulation can lead to changes in mood, cognition, and behavior, making it a potential candidate for the treatment of depression and other mood disorders .

Comparison with Similar Compounds

Comparison with Similar Compounds

Positional Isomers

Compound Name	Substituent Position on Phenyl	Molecular Weight (g/mol)	Key Differences
3-Methoxy-1-(4-methoxyphenyl)propan-1-amine	4-methoxy (para)	195.26	The para-substituted methoxy group may enhance symmetry and alter π-π stacking interactions compared to the meta-substituted parent compound. This could affect binding affinity in receptor-ligand systems.
3-Methoxy-1-(2-methoxyphenyl)propan-1-amine (hypothetical)	2-methoxy (ortho)	195.26	Ortho substitution introduces steric hindrance near the amine group, potentially reducing reactivity or altering conformational flexibility.

Key Insight : Meta substitution (3-methoxy) balances electronic effects and steric accessibility, while para substitution (4-methoxy) may improve solubility due to symmetrical charge distribution .

Halogen-Substituted Analogs

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties
3-(2-Chlorophenyl)-N-[(1R)-1-(3-methoxyphenyl)ethyl]propan-1-amine	2-chloro, ethyl linker	303.83	The chlorine atom increases lipophilicity (logP), enhancing blood-brain barrier penetration. The ethyl linker introduces chirality, critical for enantioselective binding in CNS targets.
1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine	3-fluoro, 4-methyl	243.32	Fluorine’s electronegativity enhances metabolic stability, while the methyl group adds steric bulk, potentially reducing off-target interactions.

Table Note: Halogenation (Cl, F) improves binding affinity in some receptor systems but may increase toxicity risks .

Heterocyclic and Functionalized Derivatives

Compound Name	Structural Feature	Molecular Weight (g/mol)	Application
3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine	Furan ring (heterocyclic)	Not reported	Potential use in agrochemicals due to furan’s electron-rich aromatic system.
N-(3-Methoxybenzyl)-3-morpholinopropan-1-amine	Morpholine moiety	253.34	The morpholine group enhances aqueous solubility and metabolic stability, making it suitable for CNS drug candidates.

Ether and Phenoxy Analogs

Compound Name	Linkage Type	Molecular Weight (g/mol)	Key Difference
3-(3-Methoxyphenoxy)propan-1-amine	Phenoxy (-O-) linker	195.22	The ether linkage increases flexibility and hydrogen-bonding capacity, potentially improving membrane permeability.
(R)-3-(2-Chlorophenyl)-N-(1-(3-methoxyphenyl)ethyl)propan-1-amine (tecalcet)	Ethyl linker with stereocenter	304.15	Chirality at the ethyl group enables stereoselective interactions, critical for receptor specificity.

Table Note: Ether linkages and stereocenters introduce conformational diversity, impacting pharmacokinetics .

Biological Activity

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine, also known as a derivative of methamphetamine, has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

Property	Details
Molecular Formula	C11H17NO2
Molecular Weight	195.26 g/mol
IUPAC Name	3-Methoxy-1-(3-methoxyphenyl)propan-1-amine
SMILES	CC(CC1=CC(=CC=C1)OC)N

The synthesis of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine typically involves the alkylation of 3-methoxyphenylpropan-2-amine with methanol in the presence of a base. This method has been optimized for yield and purity, indicating its viability for pharmaceutical applications .

Pharmacological Effects

Research indicates that 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine exhibits several notable biological activities:

• Neurotransmitter Modulation : The compound has been shown to interact with dopamine and serotonin receptors, suggesting potential antidepressant or stimulant effects. Studies indicate that it may enhance dopaminergic activity, similar to other amphetamines .
• Antimicrobial Properties : Preliminary studies have demonstrated that derivatives of this compound possess antimicrobial activity against various bacterial strains. For instance, it was found to inhibit the growth of certain pathogens in vitro .

The mechanism by which 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine exerts its effects appears to involve:

• Receptor Binding : The compound binds to monoamine transporters, particularly the dopamine transporter (DAT), leading to increased levels of dopamine in synaptic clefts.
• Signal Transduction : Activation of downstream signaling pathways related to mood regulation and reward processing is also implicated .

Case Study 1: Antidepressant Activity

A study published in Journal of Medicinal Chemistry explored the antidepressant-like effects of this compound in animal models. The results indicated significant reductions in depressive behaviors compared to control groups, supporting its potential use in treating mood disorders .

Case Study 2: Antimicrobial Efficacy

In another investigation, researchers evaluated the antimicrobial properties of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) that was competitive with established antibiotics, suggesting its potential as a therapeutic agent .